Cas no 81167-72-8 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-5-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-5-methyl-, 1-oxide
• CAS No: 81167-72-8
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 704394
• PubChem ID: 13178739

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-5-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-5-methyl-, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-5-methyl-1-oxidopyridin-1-ium
• 81167-72-8
• DTXSID80524976
• 2-[(2,5-Dimethylphenyl)methanesulfonyl]-5-methyl-1-oxo-1lambda~5~-pyridine
• SCHEMBL11184926

• Inchi： InChI=1S/C15H17NO3S/c1-11-4-6-13(3)14(8-11)10-20(18,19)15-7-5-12(2)9-16(15)17/h4-9H,10H2,1-3H3
• InChI Key： IUWCKKLWXCKLDP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=C(C=C2)C)[O-]

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 2